BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: 2-(m-Tolyloxy)ethane-1-
sulfonyl Chloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-(M-tolyloxy)ethane-1-sulfonyl!
Compound Name:
chloride

Cat. No.: B13636474

Get Quote

Executive Summary

2-(m-Tolyloxy)ethane-1-sulfonyl chloride (also known as 2-(3-methylphenoxy)ethanesulfonyl
chloride) is a specialized electrophilic building block used primarily in medicinal chemistry and
agrochemical synthesis. It serves as a critical "linker" reagent, enabling the introduction of the
2-(m-tolyloxy)ethyl motif into amine-bearing scaffolds via sulfonamide formation. This moiety is
valued for its ability to extend a pharmacophore into a hydrophobic pocket while maintaining a
flexible ethyl ether spacer, often improving metabolic stability compared to direct aryl
sulfonamides.

Note on CAS Registry: While specific positional isomers like the para-tolyl analog (CAS 3383-
76-4) and the unsubstituted phenoxy analog (CAS 542-02-9) are widely indexed, the meta-
isomer is a lower-volume specialty reagent. It is frequently referenced in internal library
catalogs (e.g., Enamine, ChemBridge) rather than public registries. For procurement and
database searches, use the SMILES or InChl strings provided below.

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13636474#bc-rfq
https://www.benchchem.com/product/b13636474/docs?utm_src=pdf-body#technical-profile-2-m-tolyloxy-ethane-1-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13636474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Data / Description

IUPAC Name

2-(3-Methylphenoxy)ethane-1-sulfonyl chloride

Common Name

2-(m-Tolyloxy)ethanesulfonyl chloride

Molecular Formula CoH11CIO3S

Molecular Weight 234.70 g/mol

SMILES CC1=CC(=CC=C1)OCCS(=0)(=0)CI
InChi Key (Predicted) HKLBPCSNGDRWAU-

UHFFFAOYSA-N (Analog-based)

) Off-white to pale yellow solid (low melting) or
Physical State ] ]
viscous olil

~145-150 °C at 0.5 mmHg (Predicted based on

Boiling Point
analogs)
- Soluble in DCM, THF, EtOAc, Chloroform;
Solubility ]
Reacts with water/alcohols
Moisture sensitive; hydrolyzes to sulfonic acid.
Stability [112][31[4][=][6][ 7] Store under inert gas at 2—

8°C.

Synthesis & Manufacturing

The synthesis of 2-(m-tolyloxy)ethane-1-sulfonyl chloride follows a robust two-stage
protocol. This pathway is preferred for its scalability and the avoidance of highly hazardous
chlorosulfonic acid directly on the aromatic ring, which would lead to unpredictable
regioselectivity (ortho/para mixtures).

Stage 1: Etherification (Williamson Ether Synthesis)

m-Cresol is alkylated with 2-chloroethanol or ethylene carbonate to yield the alcohol
intermediate.

o Reagents:m-Cresol, Ethylene Carbonate (or 2-Chloroethanol), K2COs, DMF/Toluene.
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e Conditions: Reflux (110°C), 4—6 hours.

e Product: 2-(m-Tolyloxy)ethanol (CAS 13605-19-1).[2]

Stage 2: Sulfonyl Chloride Formation

The alcohol is converted to the sulfonyl chloride. The most reliable method involves the
formation of an isothiouronium salt followed by oxidative chlorination.

e Step 2a: Alcohol
Bromide/Mesylate

Isothiouronium salt (using Thiourea).

o Step 2b: Oxidative chlorination (Cl2/H20 or NCS/HCI).

« Alternative (Direct): Reaction of the alcohol with sulfuryl chloride (SO2Clz) is possible but
often lower yielding due to competitive sulfation.

Ethylene Carbonate 1. MsCl, Et3N NCS, HCI, H20

m-Cresol K2CO3, 110°C | 2-(m-Tolyloxy)ethanol | 2. Thiourea, EtOH _ | _ . (Oxidative Chlorination) _ | 2-(m-Tolyloxy)ethane-
q q L 4 P> Isothiouronium Salt L :
(Starting Material) (Intermediate) 1-sulfonyl chloride

Click to download full resolution via product page

Figure 1: Synthetic pathway via oxidative chlorination of the isothiouronium intermediate.

Reactivity & Applications
Primary Application: Sulfonamide Synthesis

This compound is an electrophile designed to react with primary and secondary amines
(nucleophiles) to form sulfonamides.[8] The resulting 2-(aryloxy)ethyl sulfonamide scaffold is a
bioisostere for long-chain alkyl sulfonamides but with improved solubility and 1t-stacking
potential due to the terminal tolyl ring.

Key Mechanistic Insight: Unlike aryl sulfonyl chlorides (e.g., tosyl chloride), the sulfonyl group
here is separated from the aromatic ring by an ethyl ether spacer. This insulates the sulfonyl
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group from the electronic effects of the aromatic ring, making the reactivity more similar to
aliphatic sulfonyl chlorides (less reactive than tosyl chloride, but more stable to hydrolysis).

Experimental Protocol: General Sulfonylation

o Reagents: Amine (1.0 equiv), Sulfonyl Chloride (1.1-1.2 equiv), Base (EtsN or DIPEA, 1.5-
2.0 equiv).

¢ Solvent: Dichloromethane (DCM) or THF (anhydrous).
o Temperature: 0°C to Room Temperature (RT).
Step-by-Step Procedure:

e Preparation: Dissolve the amine (1.0 mmol) in anhydrous DCM (5 mL) under nitrogen. Add
DIPEA (1.5 mmol).

e Addition: Cool the mixture to 0°C. Add a solution of 2-(m-tolyloxy)ethane-1-sulfonyl
chloride (1.1 mmol) in DCM (2 mL) dropwise over 5 minutes.

e Reaction: Allow the mixture to warm to RT and stir for 2—4 hours. Monitor by TLC (the
chloride is UV active; sulfonamide product will be more polar).

o Workup: Quench with saturated NaHCOs. Extract with DCM (3x). Wash organics with brine,
dry over Na2S0Oa4, and concentrate.

 Purification: Silica gel chromatography (Hexanes/EtOAc gradient).
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Figure 2: Mechanism of sulfonamide formation under basic conditions.

Safety & Handling (MSDS Summary)

o Hazards: Corrosive (Skin Corr.[8][9][10] 1B), Causes serious eye damage (Eye Dam. 1).
Reacts violently with water to release HCI gas.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature: 2—8 °C. Moisture sensitive.

o PPE: Wear nitrile gloves, chemical safety goggles, and a lab coat. Use only in a chemical

fume hood.
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e First Aid:
o Eye Contact: Rinse immediately with plenty of water for 15+ min. Consult a physician.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[9]
[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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